2-[(2-Fluorophenyl)methyl]-1,3-thiazole-4-carboxylic acid

• IUPAC Name: 2-[(2-fluorophenyl)methyl]-1,3-thiazole-4-carboxylic acid
• InChI: InChI=1S/C11H8FNO2S/c12-8-4-2-1-3-7(8)5-10-13-9(6-16-10)11(14)15/h1-4,6H,5H2,(H,14,15)
• InChI Key: XKYJCBCYEQTENY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CC2=NC(=CS2)C(=O)O)F
• Molecular Formula: C11H8FNO2S
• Molecular Weight: 237.25 g/mol
• CAS RN: 1216196-70-1

Description

“2-[(2-Fluorophenyl)methyl]-1,3-thiazole-4-carboxylic acid” is a chemical compound with the molecular formula C11H8FNO2S. It has a molecular weight of 237.25. The compound is a powder in its physical form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H8FNO2S/c12-8-4-2-1-3-7 (8)5-10-13-9 (6-16-10)11 (14)15/h1-4,6H,5H2, (H,14,15). This code provides a specific representation of the molecule’s structure. For a detailed molecular structure analysis, specialized software or databases can be used.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 237.25 and is a powder in its physical form. For a detailed analysis of its physical and chemical properties, specialized literature or databases can be referred to.

Scientific Research Applications

Anticancer Applications

2-[(2-Fluorophenyl)methyl]-1,3-thiazole-4-carboxylic acid derivatives have been explored for their potential as anticancer agents. Research findings indicate that these compounds exhibit significant antiproliferative effects against breast cancer cell lines, suggesting their utility in developing effective cancer therapeutics (Karthikeyan et al., 2017). Additionally, compounds bearing a fluorophenyl substituent have shown potent cytotoxicity against leukemia and lung carcinoma in vitro, with some derivatives proving curative in mice models of colon tumors (Deady et al., 2005).

Antimicrobial Applications

Several 2-amino-1,3-thiazole-4-carboxylic acid derivatives have demonstrated good fungicidal and antiviral activities, with specific compounds exhibiting over 50% activity against a range of fungi and showing efficacy against Tobacco Mosaic Virus (TMV) in vivo (Fengyun et al., 2015). This highlights the potential of these compounds in agricultural applications for fungi and virus control.

Fluorescence and Sensory Applications

Research into the fluorescence properties of compounds related to 2-[(2-Fluorophenyl)methyl]-1,3-thiazole-4-carboxylic acid has led to the development of fluorescent pH sensors. These sensors exhibit reversible emission changes upon protonation and deprotonation, making them useful for detecting acidic and basic organic vapors (Yang et al., 2013). Furthermore, thiadiazole derivatives have shown dual fluorescence effects related to specific molecular aggregation and charge transfer processes, indicating potential applications in fluorescence probes or pharmaceuticals with antimycotic properties (Budziak et al., 2019).

Safety and Hazards

The compound has been classified as causing skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust, mist, spray, washing skin thoroughly after handling, using only outdoors or in a well-ventilated area, and wearing protective gloves/clothing/eye protection/face protection.

Mechanism of Action

Thiazoles

are a significant heterocyclic system in natural products and drugs . They play a main role in cell biology and have been found in many important synthetic drug molecules . Thiazoles show various biologically vital properties and have been used for the treatment of various disorders in the human body .